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Compound of Interest

Compound Name: 6-O-Feruloylglucose

Cat. No.: B599475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the antioxidant activities of 6-O-
Feruloylglucose and its parent compound, Ferulic Acid. While Ferulic Acid is a well-studied

antioxidant with a robust body of evidence supporting its efficacy, data on the antioxidant

capacity of 6-O-Feruloylglucose is less comprehensive. This comparison synthesizes

available experimental data and explores the structure-activity relationship to provide a

scientific overview for research and development purposes.

Executive Summary
Ferulic Acid demonstrates significant antioxidant activity through various mechanisms,

including free radical scavenging and modulation of cellular signaling pathways. This is

attributed to its phenolic nucleus and conjugated side chain, which allows for the donation of a

hydrogen atom to form a stable phenoxy radical. Experimental data from DPPH, ABTS, and

FRAP assays consistently quantify its potent antioxidant capacity.

Direct experimental data on the antioxidant activity of 6-O-Feruloylglucose is limited in the

currently available scientific literature. However, studies on ferulic acid esters and glycosides

suggest that modification of the carboxylic acid group can influence antioxidant potential.

Glycosylation, such as in the case of 6-O-Feruloylglucose, may alter the molecule's polarity

and steric hindrance, which could in turn affect its ability to interact with and neutralize free

radicals. While some studies suggest that esterification can sometimes reduce activity

compared to the free acid, others indicate that it may enhance activity in certain environments.
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A study on a similar compound, 4-O-β-D-glucopyranosyl Ferulic Acid, demonstrated improved

antioxidant effects over Ferulic Acid in a cell-based assay. A definitive quantitative comparison

awaits further direct experimental investigation.

Quantitative Antioxidant Activity
The following table summarizes the reported antioxidant activity of Ferulic Acid from various in

vitro assays. No direct quantitative data for 6-O-Feruloylglucose was found in the reviewed

literature.

Compound Assay IC50 (µM)

TEAC (Trolox
Equivalent
Antioxidant
Capacity)

Reference

Ferulic Acid DPPH 35.7 - [1]

DPPH 76 - [2]

DPPH 9.9 (µg/mL) - [3]

ABTS 183.08 - [4]

ABTS - 0.759 [5]

FRAP 4.73 - [4]

FRAP - 0.419 [5]

Note: IC50 (Inhibitory Concentration 50) is the concentration of the antioxidant required to

scavenge 50% of the free radicals. A lower IC50 value indicates higher antioxidant activity.

TEAC is another common measure of antioxidant capacity.

Mechanism of Action: Ferulic Acid
Ferulic Acid exerts its antioxidant effects through multiple mechanisms:

Free Radical Scavenging: The primary mechanism is the donation of a hydrogen atom from

the phenolic hydroxyl group to free radicals, which neutralizes them and terminates the

radical chain reaction. The resulting phenoxy radical is stabilized by resonance.
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Enzyme Modulation: Ferulic Acid can upregulate the expression and activity of antioxidant

enzymes such as superoxide dismutase (SOD), catalase, and glutathione peroxidase.

Modulation of Signaling Pathways: Ferulic Acid has been shown to influence several key

signaling pathways involved in the cellular response to oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b599475#comparative-analysis-of-antioxidant-activity-
6-o-feruloylglucose-vs-ferulic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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